Cas no 1538400-94-0 (N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine
• CAS No: 1538400-94-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6273326
• PubChem ID: 83684635
• Update Time: 2025-08-04

N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine
• EN300-1877429
• 1538400-94-0

• Inchi： 1S/C13H19N/c1-12(2,13(14-3)9-10-13)11-7-5-4-6-8-11/h4-8,14H,9-10H2,1-3H3
• InChI Key： SZBKTRFAHCBFAF-UHFFFAOYSA-N
• SMILES： N(C)C1(C(C2C=CC=CC=2)(C)C)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine

Professional Introduction to N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine (CAS No. 1538400-94-0)

N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1538400-94-0, belongs to a class of molecules characterized by their cyclopropane ring and substituted amine functionalities. The structural features of this compound make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine consists of a cyclopropane ring substituted with an amine group at the 1-position and a 2-methylpropyl (isobutyl) group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for various biological activities. The presence of the cyclopropane ring is particularly noteworthy, as it is known to enhance the metabolic stability and bioavailability of small molecules, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their diverse pharmacological profiles. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The amine functionality in N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine further extends its utility by allowing for further derivatization and modification, enabling the creation of novel analogs with enhanced biological activity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmaceutical agents. The cyclopropane ring can serve as a rigid scaffold that influences the conformational flexibility of the molecule, while the amine group provides a site for hydrogen bonding interactions with biological targets. These characteristics make N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine a valuable building block for medicinal chemists seeking to develop innovative therapeutics.

Recent studies have highlighted the importance of structural diversity in drug discovery, emphasizing the need for novel molecular entities that can interact selectively with biological targets. N-methyl-1-(2-phenylpropan-2-yl)cyclopropan-1-amine aligns well with this paradigm, offering a unique combination of structural features that could lead to the identification of new drug candidates. Its cyclopropane moiety is particularly intriguing, as it has been shown to modulate enzyme activity and receptor binding affinity in various biological systems.

The synthesis of N-methyl-1-(2 phenyl propan 2 yl)cyclo pro pan 1 am ine involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. Key steps include the formation of the cyclopropane ring through ring-closing metathesis or other cyclization reactions, followed by functionalization at the desired positions. The introduction of the amine group typically involves nucleophilic substitution or reductive amination strategies, which require careful optimization to achieve high yields and purity.

From a computational chemistry perspective, N-methyl -1-(2 phenyl pro pan 2 yl)cyclo pro pan 1 am ine presents an interesting case for molecular modeling studies. Advanced computational techniques such as density functional theory (DFT) and molecular dynamics (MD) simulations can provide insights into its electronic structure, conformational preferences, and interactions with biological targets. These insights are crucial for rational drug design and can guide the development of more effective derivatives.

The pharmacokinetic properties of this compound are also subjects of active investigation. Understanding how N-methyl -1-(2 phenyl pro pan 2 yl)cyclo pro pan 1 am ine is metabolized and distributed within the body is essential for assessing its therapeutic potential. Preclinical studies using in vitro and in vivo models can provide valuable data on its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX), which are critical parameters for evaluating its suitability as a drug candidate.

In conclusion, N-methyl -1-(2 phenyl pro pan 2 yl)cyclo pro pan 1 am ine (CAS No. 1538400-94-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and diverse biological activities, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics that address unmet medical needs.